Cas no 1448076-53-6 (N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide)

• Product Name: N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide
• CAS No: 1448076-53-6
• MF: C₁₆H₂₄N₄O
• MW: 288.387963294983
• CID: 6576733
• Update Time: 2025-06-15

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide
• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)cyclopentanecarboxamide

• Inchi： 1S/C16H24N4O/c1-11-14(19-15(21)13-7-3-4-8-13)12(2)18-16(17-11)20-9-5-6-10-20/h13H,3-10H2,1-2H3,(H,19,21)
• InChI Key： INOODVKWHPSECL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C)N=C(N3CCCC3)N=C2C)=O)CCCC1

Additional information on N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide

Introduction to N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide (CAS No. 1448076-53-6)

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide, identified by its CAS number 1448076-53-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a pyrimidine core linked to a cyclopentanecarboxamide moiety, along with a pyrrolidine substituent, suggests a rich chemical space for interaction with biological targets.

The compound's structure is characterized by several key functional groups that contribute to its pharmacological profile. The pyrimidine ring is a common scaffold in many bioactive molecules, often serving as a hinge region for binding to proteins. In this case, the pyrimidine is substituted at the 4 and 6 positions with methyl groups, which can influence the electronic properties and binding affinity of the molecule. Additionally, the presence of a pyrrolidin-1-yl group at the 2-position introduces a nitrogen-rich environment that can enhance solubility and metabolic stability.

The cyclopentanecarboxamide moiety at the 5-position of the pyrimidine ring adds another layer of complexity to the molecule's interactions. This group can form hydrogen bonds with polar residues in biological targets, potentially leading to strong binding affinities. Furthermore, the cycloalkyl ring can influence the conformational flexibility of the molecule, which may be critical for its biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of a pyrimidine and pyrrolidine scaffold has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Studies have shown that such molecules can interact with enzymes and receptors involved in disease pathways, making them promising candidates for further development.

In particular, derivatives of pyrimidine-pyrrolidine hybrids have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes, N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide may offer a therapeutic strategy to modulate these pathways.

The cyclopentanecarboxamide group in this compound could also contribute to its selectivity by interacting with specific residues in the active site of target proteins. This specificity is critical for minimizing side effects and improving overall efficacy. Additionally, the structural features of this molecule may enhance its ability to cross biological membranes, improving bioavailability.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds before conducting experimental validation. Molecular docking studies have been particularly useful in understanding how N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide interacts with potential targets. These studies have suggested that it may bind to kinases and other enzymes with high affinity, making it a valuable scaffold for drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine-pyrrolidine core. Additionally, protecting group strategies are necessary to prevent unwanted side reactions during synthesis.

Once synthesized, N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide can be subjected to various biochemical assays to evaluate its activity against potential targets. These assays may include enzyme inhibition assays, cell-based assays, and animal models to assess efficacy and toxicity. The results from these studies will provide valuable insights into its therapeutic potential.

The development of new drugs is a complex process that requires extensive testing and validation before reaching clinical use. However, compounds like N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylcyclopentanecarboxamide offer hope for novel therapeutic approaches by leveraging structural diversity and biocompatibility.

In conclusion, N-(4,6-dimethyl-2-(pyrrolidin-1-y l)pyrimidin -5 - ylcyclopentanecarboxamide (CAS No. 1448076 -53 -6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and interactions with biological targets make it an attractive candidate for further research and development.